82357-48-0(4-(Methylamino)-3-nitro-benzoyl Chloride)

4-(Methylamino)-3-nitro-benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

- 4-(methylamino)-3-nitrobenzoyl chloride
- C3-NITRO-4-METHYLAMINO-BENZOYLCHLORIDE
- 3-Nitro-4-methylamino-benzoylchlorid
- 3-NITRO-4-METHYLAMINO-BENZOYLCHLORIDE
- 4-(METHYLAMINO)-3-NITRO-BENZOYL CHLORIDE
- 4-methylamino-3-nitro-benzoic acid chloride
- Benzoyl chloride,4-(methylamino)-3-nitro
- 4-(Methylamino)-3-nitrobenzoyl chloride (ACI)
- 4-Methylamino-3-nitrobenzoic acid chloride
- SCHEMBL506550
- 4-(methylamino)-3-nitrobenzoylchloride
- CS-M2453
- CS-14430
- 4E4TL2575J
- DA-16994
- AKOS005266598
- DTXSID40591689
- 82357-48-0
- 4-Methylamino-3-nitro-benzoyl chloride
- 3-nitro-4-(n-methylamino)benzoyl chloride
- LIRZLGQEZXAOQR-UHFFFAOYSA-N
- Benzoyl chloride, 4-(methylamino)-3-nitro-
- 4-(Methylamino)-3-nitro-benzoyl Chloride
- Inchi： 1S/C8H7ClN2O3/c1-10-6-3-2-5(8(9)12)4-7(6)11(13)14/h2-4,10H,1H3
- InChI Key： LIRZLGQEZXAOQR-UHFFFAOYSA-N
- SMILES： O=C(C1C=C([N+](=O)[O-])C(NC)=CC=1)Cl

Computed Properties

Exact Mass: 214.01500
Monoisotopic Mass: 214.0145198g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.9Å²
XLogP3: 2.9

Experimental Properties

Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.28 g/l) (25 º C),
PSA: 74.92000
LogP: 2.61170

4-(Methylamino)-3-nitro-benzoyl Chloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Ambeed	A753099-1g	4-(Methylamino)-3-nitrobenzoyl chloride	82357-48-0	95%	1g	$449.0	2025-02-22
A2B Chem LLC	AD99554-100mg	4-(Methylamino)-3-nitrobenzoyl chloride	82357-48-0	95%	100mg	$75.00	2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTY777-100mg	4-(methylamino)-3-nitrobenzoyl chloride	82357-48-0	95%	100mg	￥641.0	2024-04-17
Aaron	AR008L5A-250mg	C3-NITRO-4-METHYLAMINO-BENZOYLCHLORIDE	82357-48-0	95%	250mg	$159.00	2025-02-11
1PlusChem	1P008KWY-100mg	C3-NITRO-4-METHYLAMINO-BENZOYLCHLORIDE	82357-48-0	95%	100mg	$98.00	2024-04-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M19800-1g	4-(methylamino)-3-nitrobenzoyl chloride	82357-48-0		1g	¥2738.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M19800-250mg	4-(methylamino)-3-nitrobenzoyl chloride	82357-48-0		250mg	¥1368.0	2021-09-08
TRC	B208443-10mg	4-(Methylamino)-3-nitro-benzoyl Chloride	82357-48-0		10mg	$ 50.00	2022-06-07
TRC	B208443-100mg	4-(Methylamino)-3-nitro-benzoyl Chloride	82357-48-0		100mg	$ 160.00	2022-06-07
Ambeed	A753099-100mg	4-(Methylamino)-3-nitrobenzoyl chloride	82357-48-0	95%	100mg	$98.0	2025-02-22

4-(Methylamino)-3-nitro-benzoyl Chloride Production Method

Synthetic Circuit 1

96-99-1

82357-48-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; reflux

Reference

Molecular modeling studies, synthesis and biological evaluation of dabigatran analogues as thrombin inhibitors

Dong, Ming-Hui; et al, Bioorganic & Medicinal Chemistry, 2016, 24(2), 73-84

Synthetic Circuit 2

41263-74-5

82357-48-0

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

Design and synthesis of a novel water-soluble benzotetrazepinone

Dumont-Hornebeck, B.; et al, Bioorganic & Medicinal Chemistry Letters, 2000, 10(20), 2325-2327

Synthetic Circuit 3

96-99-1

82357-48-0

Reaction Conditions

1.1 Solvents: Water ; 6 h, 75 °C
1.2 Reagents: Acetic acid ; pH 4 - 5
2.1 Reagents: Sulfuryl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 30 °C; 5 h, 30 °C

Reference

Design, synthesis and biological activity evaluation of novel methyl substituted benzimidazole derivatives

Zhang, Tianrong; et al, Tetrahedron, 2020, 76(13),

Synthetic Circuit 4

2788-74-1

82357-48-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 30 °C; 30 °C; 5 - 6 h, rt

Reference

Design, synthesis, biological evaluation and molecular docking studies of dabigatran analogs as potential thrombin inhibitors

Chen, Hai-Feng; et al, Journal of the Iranian Chemical Society, 2016, 13(2), 347-357

Synthetic Circuit 5

41263-74-5

82357-48-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 2 h, rt

Reference

Computer-aid drug design, synthesis, and anticoagulant activity evaluation of novel dabigatran derivatives as thrombin inhibitors

Huang, Shanshan; et al, European Journal of Pharmaceutical Sciences, 2019, 137,

Synthetic Circuit 6

96-99-1

82357-48-0

Reaction Conditions

1.1 Solvents: Water ; 5 h, 80 °C
1.2 Reagents: Acetic acid ; pH 4 - 5
2.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 30 °C; 30 °C; 5 - 6 h, rt

Reference

Design, synthesis, biological evaluation and molecular docking studies of dabigatran analogs as potential thrombin inhibitors

Chen, Hai-Feng; et al, Journal of the Iranian Chemical Society, 2016, 13(2), 347-357

4-(Methylamino)-3-nitro-benzoyl Chloride Raw materials

4-(Methylamino)-3-nitro-benzoyl Chloride Preparation Products

4-(Methylamino)-3-nitro-benzoyl Chloride (82357-48-0)

4-(Methylamino)-3-nitro-benzoyl Chloride Related Literature

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Cas no 82357-48-0 (4-(Methylamino)-3-nitro-benzoyl Chloride)

4-(Methylamino)-3-nitro-benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(Methylamino)-3-nitro-benzoyl Chloride Pricemore >>

4-(Methylamino)-3-nitro-benzoyl Chloride Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

4-(Methylamino)-3-nitro-benzoyl Chloride Raw materials

4-(Methylamino)-3-nitro-benzoyl Chloride Preparation Products

4-(Methylamino)-3-nitro-benzoyl Chloride Related Literature

Related Categories

82357-48-0 (4-(Methylamino)-3-nitro-benzoyl Chloride) Related Products